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Compound of Interest

Compound Name: 2,5-Dimethylheptane

Cat. No.: B1361372

An In-depth Technical Guide on the Material Safety of 2,5-Dimethylheptane
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive analysis of the Material Safety Data Sheet (MSDS)
for 2,5-Dimethylheptane, offering a technical guide for professionals in research and drug
development. It consolidates critical safety data, outlines experimental methodologies for
assessing key hazards, and presents visual workflows for safe handling.

Physicochemical and Hazard Data

The following tables summarize the key quantitative data for 2,5-Dimethylheptane, compiled
from various safety data sheets and chemical databases.

Table 1: Physical and Chemical Properties
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Property Value Source(s)

Molecular Formula CoH20 [L1121[31[4115]

Molecular Weight 128.26 g/mol [L112][31[41[5]

Appearance Colorless liquid [2][3][6]

Odor Petroleum-like [2]

Density 0.7037 - 0.72 g/cm? at 20°C [11[21[7][8]

Boiling Point 129.2°C to 136°C at 760 ISl
mmHg

Melting Point -111.9°C [2]

Flash Point 23°C [819]

Autoignition Temperature 205°C (401°F) [10]

Vapor Pressure

9.42 mmHg at 25°C

[8]

Insoluble in water; Soluble in

nonpolar solvents like ether,

Solubility [2][8119]
benzene, acetone, hexane,
and toluene.

Refractive Index 1.403 [71[81I9]

Table 2: Fire and Explosion Hazard Data
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Hazard Value Source(s)
Flammability Flammable liquid and vapor [3B197[11]
Flammability Class (U.S.) Flammable IC (estimated) [10]
o ] Dry chemical, carbon dioxide,
Extinguishing Media ) [12]
alcohol-resistant foam.
Unsuitable Extinguishing o -
) No limitations specified. [13]
Media
Vapors are heavier than air
-~ and may spread along floors.
Specific Hazards ) ) ) [13]
Forms explosive mixtures with
air on intense heating.
Hazardous Combustion No hazardous decomposition [10]

Products

products are known.

Table 3: Toxicological and Environmental Hazard Data

© 2025 BenchChem. All rights reserved. 3/11

Tech Support


https://siesascs.edu.in/docs/notes/invitro%20skin%20irritation%20oecd%20guideline_44312.pdf
https://uniube.br/arquivos/2023/fevereiro/oecd-tg-439.pdf
https://www.oecd.org/en/publications/guidance-document-on-aquatic-toxicity-testing-of-difficult-substances-and-mixtures_0ed2f88e-en.html
https://mbresearch.com/oecd-439-sit
https://www.scribd.com/document/860739552/ASTM-E659-033928
https://en.wikipedia.org/wiki/OECD_Guidelines_for_the_Testing_of_Chemicals
https://en.wikipedia.org/wiki/OECD_Guidelines_for_the_Testing_of_Chemicals
https://mbresearch.com/oecd-439-sit
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361372?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Endpoint Data Source(s)

o ) LC50 Rat: 3200 ppm, 4 hours
Acute Toxicity (Inhalation) ] [10]
(for 2,6-Dimethylheptane)

LD50 Rabbit: > 2000 mg/kg,
Acute Toxicity (Dermal) 24 Hours (for 2,6- [10]
Dimethylheptane)

Skin Corrosion/Irritation Causes skin irritation. [3][11]

_ o Direct contact may cause
Serious Eye Damage/Irritation o [10]
temporary irritation.

o May be fatal if swallowed and
Aspiration Hazard _ [O][14][15]
enters airways.

Aquatic Hazard (Acute) Very toxic to aquatic life. [31[11]

] ) Very toxic to aquatic life with
Aquatic Hazard (Chronic) ) [3][11]
long lasting effects.

Classified as a neurotoxin.
Neurotoxicity May cause acute solvent [6]

syndrome.

GHS Hazard Classification and Precautionary
Statements

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
a standardized framework for communicating hazard information.

GHS Pictograms

Flame, Health Hazard, Irritant, Environment

Signal Word

Danger
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Hazard Statements

H226: Flammable liquid and vapor.[3][9][11]

H304: May be fatal if swallowed and enters airways.[9][14][15]
H315: Causes skin irritation.[3][11]

H400: Very toxic to aquatic life.[3][11]

H410: Very toxic to aquatic life with long lasting effects.[3][11]

Precautionary Statements

A comprehensive list of precautionary statements includes measures for prevention, response,

storage, and disposal. Key statements include:

Prevention: Keep away from heat, sparks, open flames, and hot surfaces.[9][12][14][16] No
smoking.[9][12][14][16] Keep container tightly closed.[9][12][16][17] Ground/bond container
and receiving equipment.[9][10][12][16] Use explosion-proof electrical/ventilating/lighting
equipment.[9][10][16] Use only non-sparking tools.[9][10][16][17] Take precautionary
measures against static discharge.[9][10][16][17] Wear protective gloves/eye protection/face
protection.[9][12][16][17]

Response: If swallowed: Immediately call a POISON CENTER or doctor.[9][14][15][17] Do
NOT induce vomiting.[9][14][15][17] If on skin (or hair): Take off immediately all contaminated
clothing.[9][12][16][17] Rinse skin with water/shower.[9][12][16][17]

Storage: Store in a well-ventilated place.[9][10][14][16][17] Keep cool.[9][14][16][17] Store
locked up.[9][10][14][16]

Disposal: Dispose of contents/container to an approved waste disposal plant.[9][16]

Experimental Protocols

The determination of the safety parameters listed above is conducted using standardized

experimental protocols. The following are summaries of the methodologies for key

experiments.
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Flash Point Determination

The flash point of a volatile liquid is the lowest temperature at which its vapors will ignite in the
presence of an ignition source. For a liquid like 2,5-Dimethylheptane, a closed-cup method is
typically employed.

o Methodology (based on ASTM D56 and ASTM D93):

o A sample of the substance is placed in a test cup, which is then sealed with a lid (closed-
cup).

o The sample is heated at a slow, constant rate.
o An ignition source is periodically introduced into the vapor space above the liquid.

o The flash point is the lowest temperature at which the application of the ignition source
causes the vapor to ignite.

o For more viscous liquids or those that form a surface film, the Pensky-Martens method
(ASTM D93) is used, which includes a stirrer to ensure temperature uniformity.[14]

Autoignition Temperature Determination

The autoignition temperature is the lowest temperature at which a substance will
spontaneously ignite in a normal atmosphere without an external source of ignition.

o Methodology (based on ASTM E659):

o

A small, metered sample of the liquid is injected into a heated, uniformly heated glass
flask.[1][2][7]

o

The temperature of the flask is varied, and the time to ignition is recorded.

[¢]

The autoignition temperature is the lowest flask temperature at which ignition occurs.[1][2]

[7]

[¢]

This method can determine both hot-flame and cool-flame autoignition temperatures.[1][2]

[7]
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Skin Irritation Testing

In vitro methods are now widely used to assess skin irritation potential, reducing the need for
animal testing.

» Methodology (based on OECD Guideline 439):

o A Reconstructed Human Epidermis (RhE) model, which mimics the properties of human
skin, is used.[3][5][9][10]

o The test chemical is applied topically to the surface of the RhE tissue.
o After a defined exposure period, the chemical is removed, and the tissue is incubated.
o Cell viability is measured using a colorimetric assay (e.g., MTT assay).

o Areduction in cell viability below a certain threshold (typically < 50%) indicates that the
substance is an irritant.[5][10]

Aquatic Toxicity Testing

The effect of a chemical on aquatic organisms is a critical component of its environmental
hazard assessment.

o Methodology (based on OECD Guideline 203 - Fish, Acute Toxicity Test):

o Fish (e.g., Zebrafish) are exposed to a range of concentrations of the test substance in
water for a short period (e.g., 96 hours).

o The number of dead or affected fish is recorded at specified intervals.

o The LC50 (Lethal Concentration 50%), the concentration that is lethal to 50% of the test
population, is calculated.

o For substances that are difficult to test (e.g., poorly soluble), specific guidance from OECD
Guidance Document 23 is followed to ensure proper dispersion and exposure.[11][18]

Visualized Workflows and Relationships

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://siesascs.edu.in/docs/notes/invitro%20skin%20irritation%20oecd%20guideline_44312.pdf
https://x-cellr8.com/regulatory-safety-testing/skin-irritation-testing-oecd-tg439/
https://uniube.br/arquivos/2023/fevereiro/oecd-tg-439.pdf
https://mbresearch.com/oecd-439-sit
https://x-cellr8.com/regulatory-safety-testing/skin-irritation-testing-oecd-tg439/
https://mbresearch.com/oecd-439-sit
https://www.oecd.org/en/publications/guidance-document-on-aquatic-toxicity-testing-of-difficult-substances-and-mixtures_0ed2f88e-en.html
https://www.ecetoc.org/wp-content/uploads/2024/07/Aquatic-testing-of-PM.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361372?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The following diagrams, created using the DOT language, illustrate key safety information and
procedures.
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Caption: GHS hazard classification for 2,5-Dimethylheptane.
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Caption: A generalized safe handling workflow for 2,5-Dimethylheptane.
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Conclusion

2,5-Dimethylheptane is a flammable liquid that poses significant health and environmental
hazards, including skin irritation, aspiration toxicity, and high aquatic toxicity. Professionals
handling this substance must adhere to strict safety protocols, including the use of appropriate
personal protective equipment, ensuring adequate ventilation, and preventing the buildup of
static electricity. A thorough understanding of its properties and associated hazards, as outlined
in this guide, is paramount for ensuring a safe working environment and minimizing
environmental impact. Always refer to the most current and specific Safety Data Sheet provided
by the supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. store.astm.org [store.astm.org]

. standards.iteh.ai [standards.iteh.ali]

. siesascs.edu.in [siesascs.edu.in]

. standards.globalspec.com [standards.globalspec.com]
. X-cellr8.com [x-cellr8.com]

. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

. store.astm.org [store.astm.org]

. scimed.co.uk [scimed.co.uk]

°
(o] (0] ~ (o)) ()] EEN w N =

. uniube.br [uniube.br]

.
[ERN
o

. mbresearch.com [mbresearch.com]

.
[E
[E

. oecd.org [oecd.org]

.
[ERN
N

. scribd.com [scribd.com]

.
[ERN
w

. OECD Guidelines for the Testing of Chemicals - Wikipedia [en.wikipedia.org]

[ ]
[N
N

. delltech.com [delltech.com]

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.benchchem.com/product/b1361372?utm_src=pdf-body
https://www.benchchem.com/product/b1361372?utm_src=pdf-custom-synthesis
https://store.astm.org/e0659-78r00.html
https://standards.iteh.ai/catalog/standards/astm/1e1923bf-6466-4a33-a679-9c878b0036d5/astm-e659-14
https://siesascs.edu.in/docs/notes/invitro%20skin%20irritation%20oecd%20guideline_44312.pdf
https://standards.globalspec.com/std/14605040/e659
https://x-cellr8.com/regulatory-safety-testing/skin-irritation-testing-oecd-tg439/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg404.pdf
https://store.astm.org/e0659-15.html
https://www.scimed.co.uk/education/flash-point-testing-explained-what-is-flash-point/
https://uniube.br/arquivos/2023/fevereiro/oecd-tg-439.pdf
https://mbresearch.com/oecd-439-sit
https://www.oecd.org/en/publications/guidance-document-on-aquatic-toxicity-testing-of-difficult-substances-and-mixtures_0ed2f88e-en.html
https://www.scribd.com/document/860739552/ASTM-E659-033928
https://en.wikipedia.org/wiki/OECD_Guidelines_for_the_Testing_of_Chemicals
https://delltech.com/flash-point-testing-methods-astm-d56-and-astm-d93/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361372?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e 15. 16 CFR § 1500.43a - Method of test for flashpoint of volatile flammable materials. |
Electronic Code of Federal Regulations (e-CFR) | US Law | LIl / Legal Information Institute
[law.cornell.edu]

e 16. ASTM D92 - Standard Test Method for Flash and Fire Points by Cleveland Open Cup
Tester - Savant Labs [savantlab.com]

e 17. oil-tester.com [oil-tester.com]
» 18. ecetoc.org [ecetoc.org]

« To cite this document: BenchChem. [2,5-Dimethylheptane material safety data sheet (MSDS)
analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1361372#2-5-dimethylheptane-material-safety-data-
sheet-msds-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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